Cas no 49569-40-6 (1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide)

• Product Name: 1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide
• CAS No: 49569-40-6
• MF: C₈H₁₅Br₂NO
• MW: 301.018800973892
• CID: 2829007
• PubChem ID: 20436408
• Update Time: 2025-04-21

1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11075580
• 5-Bromo-1-ethylazepan-4-one--hydrogen bromide (1/1)
• FASGMJFOULUIGG-UHFFFAOYSA-N
• DTXSID00607114
• 49569-40-6
• 1-ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide
• 1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide

• Inchi： 1S/C8H14BrNO.BrH/c1-2-10-5-3-7(9)8(11)4-6-10;/h7H,2-6H2,1H3;1H
• InChI Key： FASGMJFOULUIGG-UHFFFAOYSA-N
• SMILES： BrC1C(CCN(CC)CC1)=O.Br

Computed Properties

• Exact Mass: 300.94999Da
• Monoisotopic Mass: 298.95204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų